BUTYL 3-[(5Z)-5-[(2H-1,3-BENZODIOXOL-5-YL)METHYLIDENE]-4-OXO-2-SULFANYLIDENE-1,3-THIAZOLIDIN-3-YL]PROPANOATE

• IUPAC Name: butyl 3-[(5Z)-5-(1,3-benzodioxol-5-ylmethylidene)-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]propanoate
• InChI: InChI=1S/C18H19NO5S2/c1-2-3-8-22-16(20)6-7-19-17(21)15(26-18(19)25)10-12-4-5-13-14(9-12)24-11-23-13/h4-5,9-10H,2-3,6-8,11H2,1H3/b15-10-
• InChI Key: HTKSYENDGICWJS-GDNBJRDFSA-N
• Canonical SMILES: CCCCOC(=O)CCN1C(=O)C(=CC2=CC3=C(C=C2)OCO3)SC1=S
• Isomeric SMILES: CCCCOC(=O)CCN1C(=O)/C(=C/C2=CC3=C(C=C2)OCO3)/SC1=S
• Molecular Formula: C18H19NO5S2
• Molecular Weight: 393.5 g/mol

Description

BUTYL 3-[(5Z)-5-[(2H-1,3-BENZODIOXOL-5-YL)METHYLIDENE]-4-OXO-2-SULFANYLIDENE-1,3-THIAZOLIDIN-3-YL]PROPANOATE is a complex organic compound characterized by its unique structure, which includes a benzodioxole moiety and a thiazolidinone ring. This compound has garnered interest in various fields of scientific research due to its potential biological activities and applications.

Preparation Methods

The synthesis of BUTYL 3-[(5Z)-5-[(2H-1,3-BENZODIOXOL-5-YL)METHYLIDENE]-4-OXO-2-SULFANYLIDENE-1,3-THIAZOLIDIN-3-YL]PROPANOATE typically involves multi-step organic reactions. The synthetic route often starts with the preparation of the benzodioxole derivative, followed by the formation of the thiazolidinone ring through cyclization reactions. Specific reaction conditions, such as temperature, solvents, and catalysts, are optimized to achieve high yields and purity. Industrial production methods may involve scaling up these reactions using continuous flow techniques and advanced purification methods to ensure consistency and quality.

Chemical Reactions Analysis

This compound undergoes various chemical reactions, including:

Oxidation: It can be oxidized to form sulfoxides or sulfones, depending on the oxidizing agents and conditions used.

Reduction: Reduction reactions can convert the thiazolidinone ring to its corresponding thiazolidine derivative.

Substitution: Nucleophilic substitution reactions can introduce different functional groups into the benzodioxole or thiazolidinone moieties. Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like sodium borohydride, and nucleophiles like amines or alkoxides. Major products formed from these reactions vary based on the specific reagents and conditions employed.

Scientific Research Applications

Chemistry: It serves as a building block for synthesizing more complex molecules and studying reaction mechanisms.

Biology: Researchers investigate its interactions with biological macromolecules and its potential as a biochemical probe.

Medicine: Preliminary studies suggest it may have anticancer, antimicrobial, or anti-inflammatory properties, making it a candidate for drug development.

Industry: Its unique chemical properties make it useful in the development of new materials and chemical processes.

Mechanism of Action

The mechanism by which BUTYL 3-[(5Z)-5-[(2H-1,3-BENZODIOXOL-5-YL)METHYLIDENE]-4-OXO-2-SULFANYLIDENE-1,3-THIAZOLIDIN-3-YL]PROPANOATE exerts its effects involves interactions with specific molecular targets. These targets may include enzymes, receptors, or other proteins involved in cellular pathways. The compound’s structure allows it to bind to these targets, modulating their activity and leading to various biological effects. Detailed studies are required to elucidate the exact pathways and molecular interactions involved.

Comparison with Similar Compounds

When compared to similar compounds, BUTYL 3-[(5Z)-5-[(2H-1,3-BENZODIOXOL-5-YL)METHYLIDENE]-4-OXO-2-SULFANYLIDENE-1,3-THIAZOLIDIN-3-YL]PROPANOATE stands out due to its unique combination of a benzodioxole moiety and a thiazolidinone ring. Similar compounds include:

1-Benzo[1,3]dioxol-5-yl-indoles: These compounds share the benzodioxole moiety but differ in their core structures and biological activities.

Thiazolidinone derivatives: These compounds have the thiazolidinone ring but lack the benzodioxole moiety, resulting in different chemical and biological properties. The uniqueness of this compound lies in its ability to combine the properties of both moieties, offering a broader range of applications and potential effects.